• Guanosine
    • Cat. No.:
    • B1672433
    • CAS No.:
    • 118-00-3
    • Molecular Formula:
    • C10H13N5O5
    • Molecular Weight:
    • 283.24 g/mol
    Description
    Guanosine is a purine nucleoside in which guanine is attached to ribofuranose via a beta-N(9)-glycosidic bond. It has a role as a fundamental metabolite. It is a purines D-ribonucleoside and a member of guanosin...
  • Halofantrine hydrochloride
    • Cat. No.:
    • B1672921
    • CAS No.:
    • 36167-63-2
    • Molecular Formula:
    • C26H31Cl3F3NO
    • Molecular Weight:
    • 536.9 g/mol
    Description
    Halofantrine is an antimalarial agent. It is active against chloroquine-sensitive and chloroquine-resistant strains of P. falciparum (IC50s = 1.5-2.5 and 1.3-3.9 µg/L, respectively). Halofantrine reduces parasit...
  • Haloperidol
    • Cat. No.:
    • B1672928
    • CAS No.:
    • 52-86-8
    • Molecular Formula:
    • C21H23ClFNO2
    • Molecular Weight:
    • 375.9 g/mol
    Description
    Haloperidol is a Typical Antipsychotic.
    Haloperidol is a conventional antipsychotic agent used in the treatment of acute and chronic psychosis. Haloperidol therapy is commonly associated with minor serum aminotransferase elevations and in very rare instances has been linked to clinically apparent acute liver injury.
    Haloperidol is a phenylbutylpiperadine derivative with antipsychotic, neuroleptic, and antiemetic activities. Haloperidol competitively blocks postsynaptic dopamine (D2) receptors in the mesolimbic system of the brain, thereby eliminating dopamine neurotransmission and leading to antidelusionary and antihallucinagenic effects. Antagonistic activity mediated through D2 dopamine receptors in the chemoreceptive trigger zone (CTZ) accounts for its antiemetic activity.
    HALOPERIDOL is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1967 and has 7 approved and 16 investigational indications. This drug has a black box warning from the FDA.
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat schizophrenia and other psychoses. It is also used in schizoaffective disorder, delusional disorders, ballism, and tourette syndrome (a drug of choice) and occasionally as adjunctive therapy in mental retardation and the chorea of huntington disease. It is a potent antiemetic and is used in the treatment of intractable hiccups. (From AMA Drug Evaluations Annual, 1994, p279)
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat SCHIZOPHRENIA and other PSYCHOSES. It is also used in schizoaffective disorder, DELUSIONAL DISORDERS, ballism, and TOURETTE SYNDROME (a drug of choice) and occasionally as adjunctive therapy in INTELLECTUAL DISABILITY and the chorea of HUNTINGTON DISEASE. It is a potent antiemetic and is used in the treatment of intractable HICCUPS. (From AMA Drug Evaluations Annual, 1994, p279)
    See also: Droperidol (related);  Benperidol (related);  Haloperidol Decanoate (active moiety of) ... View More ..."> Haloperidol can cause developmental toxicity and female reproductive toxicity according to state or federal government labeling requirements.
    Haloperidol is a compound composed of a central piperidine structu...
  • Haloperidol Decanoate
    • Cat. No.:
    • B1672929
    • CAS No.:
    • 74050-97-8
    • Molecular Formula:
    • C31H41ClFNO3
    • Molecular Weight:
    • 530.1 g/mol
    Description
    Haloperidol decanoate is an organic molecular entity.
    Haloperidol Decanoate is the decanoate ester of haloperidol, a phenylbutylpiperadine derivative with antipsychotic, neuroleptic and antiemetic effects. Ha...
  • Halothane
    • Cat. No.:
    • B1672932
    • CAS No.:
    • 151-67-7
    • Molecular Formula:
    • C2HBrClF3
      F3CCHBrCl
      BrClHC2F3
    • Molecular Weight:
    • 197.38 g/mol
    Description
    Halothane is a clear colorless highly volatile liquid with a sweet chloroform-like odor. Density 1.875 g / cm3. Boiling point 122.4 °F (50.2 °C). Noncombustible.
    Halothane is a haloalkane comprising ethane ha...
  • Heptaminol Hydrochloride
    • Cat. No.:
    • B1673117
    • CAS No.:
    • 543-15-7
    • Molecular Formula:
    • C8H19NO.ClH
      C8H20ClNO
    • Molecular Weight:
    • 181.70 g/mol
    Description
    See also: Heptaminol (has active moiety).
  • Heptanoic acid
    • Cat. No.:
    • B1673119
    • CAS No.:
    • 111-14-8
    • Molecular Formula:
    • C7H14O2
    • Molecular Weight:
    • 130.18 g/mol
    Description
    Heptanoic acid appears as a colorless liquid with a pungent odor. Less dense than water and poorly soluble in water. Hence floats on water. Very corrosive. Contact may likely burn skin, eyes, and mucous membrane...
  • Hesperidin
    • Cat. No.:
    • B1673128
    • CAS No.:
    • 520-26-3
    • Molecular Formula:
    • C28H34O15
    • Molecular Weight:
    • 610.6 g/mol
    Description
    Hesperidin is a disaccharide derivative that consists of hesperetin substituted by a 6-O-(alpha-L-rhamnopyranosyl)-beta-D-glucopyranosyl moiety at position 7 via a glycosidic linkage. It has a role as a mutagen....
  • Hexachlorophene
    • Cat. No.:
    • B1673135
    • CAS No.:
    • 70-30-4
    • Molecular Formula:
    • C13H6Cl6O2
      C13H6Cl6O2
      C6H(OH)Cl3CH2Cl3(OH)C6H
    • Molecular Weight:
    • 406.9 g/mol
    Description

    What is Hexachlorophene?

    Hexachlorophene, also known as Fostril or pHisoHex, is a potent KCNQ1/KCNE1 potassium channel activator with EC50 at 4.61 + 1.29 mM. It can also reduce Wnt/beta-catenin signal...

  • Hexetidine
    • Cat. No.:
    • B1673225
    • CAS No.:
    • 141-94-6
    • Molecular Formula:
    • C21H45N3
    • Molecular Weight:
    • 339.6 g/mol
    Description
    1,3-bis(2-ethylhexyl)-5-methyl-1,3-diazinan-5-amine is an organonitrogen heterocyclic compound and an organic heteromonocyclic compound.
    A bactericidal and fungicidal antiseptic. It is used as a 0.1% mouthwas...
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